Cas no 878735-23-0 (8-(2-chloro-6-fluorophenyl)methyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(2-chloro-6-fluorophenyl)methyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 878735-23-0
• MF: C₁₇H₁₅ClFN₅O₂
• MW: 375.784705400467
• CID: 5557095
• Update Time: 2025-10-28

8-(2-chloro-6-fluorophenyl)methyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 8-[(2-chloro-6-fluorophenyl)methyl]-1,3,7-trimethyl- (9CI)
• 8-(2-chloro-6-fluorophenyl)methyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C17H15ClFN5O2/c1-9-7-24-13-14(21(2)17(26)22(3)15(13)25)20-16(24)23(9)8-10-11(18)5-4-6-12(10)19/h4-7H,8H2,1-3H3
• InChI Key： GIMLSADGPIUVTL-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(CC3=C(F)C=CC=C3Cl)C1=NC1=C2C(=O)N(C)C(=O)N1C

Additional information on 8-(2-chloro-6-fluorophenyl)methyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Compound CAS No. 878735-23-0: 8-(2-Chloro-6-Fluorophenyl)methyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione

The compound with CAS No. 878735-23-0 is a highly specialized chemical entity known as 8-(2-chloro-6-fluorophenyl)methyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione. This molecule belongs to the class of imidazo purine derivatives and has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications.

Imidazo[1,2-g]purine derivatives are a subset of purine analogs that have been extensively studied for their role in various biological processes. The presence of the imidazo[1,2-g]purine core in this compound suggests its potential involvement in nucleic acid interactions or enzyme inhibition. Recent studies have highlighted the importance of such structures in targeting specific proteins or pathways associated with diseases such as cancer and neurodegenerative disorders.

The substituents on the imidazo purine core play a crucial role in determining the compound's pharmacological properties. In this case, the 8-(2-chloro-6-fluorophenyl)methyl group introduces significant electronic and steric effects. The chloro and fluoro substituents on the phenyl ring are known to enhance lipophilicity and improve drug-like properties such as absorption and bioavailability. These modifications are critical for optimizing the compound's performance in biological systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. The use of mild reaction conditions and high-yielding protocols has made it possible to produce this compound at a scale suitable for preclinical studies. Researchers have also explored alternative synthetic routes to improve scalability and reduce production costs.

In terms of pharmacological activity, this compound has shown promising results in vitro assays targeting key enzymes involved in cellular signaling pathways. For instance, studies have demonstrated its ability to inhibit kinases associated with cancer progression. The trimethyl groups attached to the imidazo purine core contribute to its stability and selectivity towards specific targets.

Moreover, computational modeling studies have provided insights into the molecular interactions between this compound and its target proteins. These studies suggest that the chloro-fluoro phenyl methyl group plays a pivotal role in binding affinity by creating favorable hydrophobic interactions with the target's active site. Such findings underscore the importance of rational drug design in optimizing therapeutic agents.

Despite its potential benefits, further research is required to fully understand the safety profile and efficacy of this compound in vivo models. Preclinical studies are currently underway to evaluate its pharmacokinetics and toxicity profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a clinical candidate.

In conclusion, CAS No. 878735-23-0 represents a cutting-edge chemical entity with significant potential in drug discovery. Its unique structure combines functional groups that enhance both its pharmacological activity and drug-like properties. As research progresses, this compound may pave the way for innovative treatments targeting complex diseases.